Cyclopentaneacetic acid, 3-oxo-2-propyl-, methyl ester

• CAS No.: 42186-33-4
• Molecular Formula: C11H18O3
• Molecular Weight: 198.26 g/mol
• IUPAC Name: methyl 2-(3-oxo-2-propylcyclopentyl)acetate
• InChI: InChI=1S/C11H18O3/c1-3-4-9-8(5-6-10(9)12)7-11(13)14-2/h8-9H,3-7H2,1-2H3
• InChI Key: XIWMHTMGRGPLQO-UHFFFAOYSA-N
• Canonical SMILES: CCCC1C(CCC1=O)CC(=O)OC

Description

Cyclopentaneacetic acid, 3-oxo-2-propyl-, methyl ester is a useful research compound. Its molecular formula is C11H18O3 and its molecular weight is 198.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Into a 1 liter flask purged with dry nitrogen, there is introduced 210 ml of anhydrous methanol followed by 63.2 g of aluminium triisobutyl over thirty minutes. The resulting solution is refluxed for one hour. After cooling, the solution is introduced into an autoclave with 6.5 g of 5.3% palladium on carbon. 58.8 g (0.30 mole) of methyl[2-n-propyl-3-keto-cyclopent-1-en-1-yl]-acetate is added. The autoclave is closed, shaken to homogenise the mass and heated to 40°C. Hydrogen is then introduced under a pressure of 10 kg/cm2 until no further hydrogen absorption occurs. After cooling, the mass is filtered to separate the catalyst, poured into water and extracted with petroleum ether (3 × 100 ml). The petroleum ether solution is washed to neutrality and distilled. 53 g of crude product are thus obtained which are rectified under reduced pressure. 43.8 g of methyl [2-n-propyl-3-keto-cyclopent-1-yl]-acetate is thus obtained, presenting the following characteristics: